- Sulfur Analogues of Tyrosine in the Development of Triazene Hybrid Compounds: A New Strategy against Melanoma, ACS Medicinal Chemistry Letters, 2021, 12(11), 1669-1677
Cas no 91281-32-2 (N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide)
N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide is a synthetic organic compound featuring a hydroxyphenylthioethyl backbone linked to an acetamide group. Its structure combines phenolic and thioether functionalities, making it a versatile intermediate in pharmaceutical and fine chemical synthesis. The hydroxyl group enhances solubility in polar solvents, while the thioether linkage provides stability and reactivity for further functionalization. This compound is particularly useful in the development of bioactive molecules, including potential antioxidants and enzyme inhibitors, due to its electron-rich aromatic system and sulfur-containing moiety. Its well-defined chemical properties ensure consistent performance in research and industrial applications, supporting precise synthetic modifications.
91281-32-2 structure
Product Name:N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide
CAS No:91281-32-2
MF:C10H13NO2S
MW:211.28072142601
MDL:MFCD07779474
CID:61493
Update Time:2025-10-28
N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-Acetyl-4-S-cysteaminylphenol
- N-[2-(4-hydroxyphenyl)sulfanylethyl]acetamide
- N-Ac-4-Scap
- n-{2-[(4-hydroxyphenyl)sulfanyl]ethyl}acetamide
- N-(2-[(4-hydroxyphenyl)sulfanyl]ethyl)acetamide
- Acetamide, N-[2-[(4-hydroxyphenyl)thio]ethyl]-
- Acetamide, N-(2-((4-hydroxyphenyl)thio)ethyl)-
- N-AC-4-S-CAP
- FDPFDQAWKAWHMY-UHFFFAOYSA-N
- 7452AH
- N-(2-(4-hydroxyphenylthio)ethyl)acetamide
- 281A322
- N-[2-[(4-Hydroxyphenyl)thio]ethyl]acetamide (ACI)
- N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide
-
- MDL: MFCD07779474
- Inchi: 1S/C10H13NO2S/c1-8(12)11-6-7-14-10-4-2-9(13)3-5-10/h2-5,13H,6-7H2,1H3,(H,11,12)
- InChI Key: FDPFDQAWKAWHMY-UHFFFAOYSA-N
- SMILES: O=C(C)NCCSC1C=CC(O)=CC=1
Computed Properties
- Exact Mass: 211.06700
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 179
- Topological Polar Surface Area: 74.6
Experimental Properties
- PSA: 74.63000
- LogP: 2.01130
N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VQ677-50mg |
N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide |
91281-32-2 | 98+% | 50mg |
370.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VQ677-1g |
N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide |
91281-32-2 | 98+% | 1g |
2409.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VQ677-200mg |
N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide |
91281-32-2 | 98+% | 200mg |
926.0CNY | 2021-07-10 | |
| abcr | AB494441-250 mg |
N-Acetyl-4-s-cysteaminylphenol; . |
91281-32-2 | 250MG |
€132.50 | 2023-04-19 | ||
| abcr | AB494441-1 g |
N-Acetyl-4-s-cysteaminylphenol; . |
91281-32-2 | 1g |
€245.80 | 2023-04-19 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N905983-250mg |
N-Acetyl-4-S-cysteaminylphenol |
91281-32-2 | 95% | 250mg |
1,152.00 | 2021-05-17 | |
| eNovation Chemicals LLC | Y1215285-5g |
N-acetyl-4-S-cysteaminylphenol |
91281-32-2 | 95% | 5g |
$910 | 2024-06-03 | |
| eNovation Chemicals LLC | D583265-1g |
N-ACETYL-4-S-CYSTEAMINYLPHENOL |
91281-32-2 | 95% | 1g |
$500 | 2024-05-24 | |
| eNovation Chemicals LLC | D583265-5g |
N-ACETYL-4-S-CYSTEAMINYLPHENOL |
91281-32-2 | 95% | 5g |
$925 | 2024-05-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1258244-250mg |
N-acetyl-4-S-cysteaminylphenol |
91281-32-2 | 98% | 250mg |
¥191.00 | 2024-04-25 |
N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
Reference
- Synthesis and anti-melanoma activity of analogues of N-acetyl-4-S-cysteaminylphenol substituted with two methyl groups α to the nitrogen, Anti-Cancer Drug Design, 2001, 16(1), 49-55
Production Method 3
Reaction Conditions
Reference
- Antihypertensive activities of phenyl aminoethyl sulfides, a class of synthetic substrates for dopamine β-hydroxylase, Journal of Medicinal Chemistry, 1984, 27(10), 1354-7
N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide Preparation Products
N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
91281-32-2 (N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide) Related Products
- 128008-73-1(Phenol, 4-[[2-(dimethylamino)ethyl]thio]-)
- 128008-74-2(Acetamide, N-[2-[(4-hydroxyphenyl)thio]-1-methylethyl]-)
- 117732-37-3(Acetamide, 2-[(4-hydroxyphenyl)thio]-N-(phenylmethyl)-)
- 155196-03-5(N-2-(4-Hydroxyphenylsulfanyl)EthylPropionamide)
- 2014-72-4(N-2-(phenylsulfanyl)ethylacetamide)
- 666847-12-7(N-Benzyl-N-{2-[(4-hydroxyphenyl)sulfanyl]ethyl}acetamide)
- 731785-59-4(ACETAMIDE, N,N-DIETHYL-2-[(1-HYDROXY-2-NAPHTHALENYL)THIO]-)
- 30519-02-9(Acetamide, 2-[(4-hydroxyphenyl)thio]-)
- 832713-58-3(Acetamide, N-[2-(methylthio)ethyl]-2-(phenylthio)-)
- 862587-94-8(ACETAMIDE, N-ETHYL-N-[2-[(4-HYDROXYPHENYL)THIO]-1,1-DIMETHYLETHYL]-)
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